Cas no 1379369-61-5 (Ethyl 3,4-difluoro-5-methylbenzoate)

• Product Name: Ethyl 3,4-difluoro-5-methylbenzoate
• CAS No: 1379369-61-5
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• CID: 5004458
• Update Time: 2025-05-21

Ethyl 3,4-difluoro-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,4-difluoro-5-methylbenzoate

• Inchi： 1S/C10H10F2O2/c1-3-14-10(13)7-4-6(2)9(12)8(11)5-7/h4-5H,3H2,1-2H3
• InChI Key： DCUQKUKGOIFTBX-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C(=O)OCC)=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3,4-difluoro-5-methylbenzoate

Ethyl 3,4-difluoro-5-methylbenzoate (CAS No. 1379369-61-5): A Comprehensive Overview

Ethyl 3,4-difluoro-5-methylbenzoate, with the CAS number 1379369-61-5, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group substituted with fluorine atoms at the 3 and 4 positions and a methyl group at the 5 position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of Ethyl 3,4-difluoro-5-methylbenzoate typically involves multi-step organic reactions. One common approach is the esterification of 3,4-difluoro-5-methylbenzoic acid with ethanol in the presence of an acid catalyst. This reaction is highly efficient and can be optimized to achieve high yields. Recent studies have explored alternative methods, such as microwave-assisted synthesis, which significantly reduces reaction time while maintaining product purity. These advancements highlight the versatility of this compound in modern chemical synthesis.

The chemical structure of Ethyl 3,4-difluoro-5-methylbenzoate plays a crucial role in its reactivity and functionality. The fluorine atoms at the ortho and para positions relative to the ester group create a unique electronic environment that enhances the compound's stability and reactivity. Additionally, the methyl group at the meta position contributes to the molecule's symmetry and influences its solubility properties. These characteristics make it an ideal candidate for use in various chemical transformations and material applications.

Recent research has focused on the application of Ethyl 3,4-difluoro-5-methylbenzoate in advanced materials science. For instance, this compound has been utilized as a precursor for synthesizing fluorinated aromatic polymers with enhanced thermal stability and mechanical properties. These polymers find applications in high-performance electronics and aerospace industries due to their superior durability under extreme conditions.

In addition to its role in materials science, Ethyl 3,4-difluoro-5-methylbenzoate has shown potential in pharmaceutical research. The compound serves as an intermediate in the synthesis of bioactive molecules with anti-inflammatory and antioxidant properties. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against certain types of cancer cells, opening new avenues for drug development.

The environmental impact of Ethyl 3,4-difluoro-5-methylbenzoate has also been a topic of interest among researchers. Studies have shown that this compound undergoes efficient biodegradation under controlled conditions, reducing its potential ecological footprint. This finding is particularly significant for industries relying on fluorinated compounds, as it aligns with global efforts to promote sustainable chemistry practices.

In conclusion, Ethyl 3,4-difluoro-5-methylbenzoate (CAS No. 1379369-61-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.